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Introduction
Dimethylacetoxysilane, also known as diacetoxydimethylsilane, is a versatile organosilicon

compound with the chemical formula C₆H₁₂O₄Si.[1] It is a member of the acetoxysilane family,

characterized by the presence of two acetoxy groups attached to a central silicon atom, which

also bears two methyl groups.[1] This structure imparts a unique combination of reactivity and

stability, making it a valuable reagent and precursor in a wide range of chemical applications,

from the synthesis of silicone polymers to its use as a surface modifying agent.[2][3] This

technical guide provides a comprehensive overview of the chemical properties, structure,

synthesis, and applications of dimethylacetoxysilane, with a focus on providing practical

insights for researchers and professionals in the chemical and pharmaceutical sciences.

Chemical Structure and Identification
The structure of dimethylacetoxysilane features a central silicon atom tetrahedrally bonded to

two methyl groups and two acetoxy groups.

Systematic Name: [acetyloxy(dimethyl)silyl] acetate[1] Synonyms: Diacetoxydimethylsilane,

Dimethyldiacetoxysilane, Silanediol, dimethyl-, diacetate[1] CAS Number: 2182-66-3[1]
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Molecular Formula: C₆H₁₂O₄Si[1] Molecular Weight: 176.24 g/mol [1] InChI: 1S/C6H12O4Si/c1-

5(7)9-11(3,4)10-6(2)8/h1-4H3[1] SMILES: CC(=O)O(C)OC(C)=O[1]

Physicochemical Properties
Dimethylacetoxysilane is a colorless to slightly yellow liquid with a characteristic acrid odor

reminiscent of acetic acid, which is a result of its slow hydrolysis in the presence of moisture.[4]

A summary of its key physical and chemical properties is presented in the table below.

Property Value Reference(s)

Appearance
Colorless to slightly yellow

liquid
[4]

Boiling Point 163-165 °C [1]

Melting Point -12.5 °C [1]

Density 1.054 g/mL at 25 °C [1]

Refractive Index (n20/D) 1.403 [1]

Solubility

Soluble in many common

organic solvents such as THF,

acetone, ethanol, and

dichloromethane. Reacts with

water.

Inferred from chemical

properties

Hydrolytic Sensitivity Reacts with moisture [4]

Spectroscopic Characterization
A thorough understanding of the spectroscopic signature of dimethylacetoxysilane is crucial

for its identification and quality control.

¹H NMR Spectroscopy
The ¹H NMR spectrum of dimethylacetoxysilane is relatively simple and highly characteristic.

It typically exhibits two singlets:
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~0.2 ppm (s, 6H): This singlet corresponds to the six protons of the two methyl groups

directly attached to the silicon atom (Si-(CH₃)₂). The upfield chemical shift is characteristic of

protons on methyl groups bonded to silicon.

~2.0 ppm (s, 6H): This singlet is assigned to the six protons of the two acetoxy groups (-O-

C(=O)-CH₃).

¹³C NMR Spectroscopy
The proton-decoupled ¹³C NMR spectrum of dimethylacetoxysilane shows three distinct

signals:

~ -2.0 ppm: Corresponding to the carbon atoms of the two methyl groups bonded to the

silicon atom (Si-CH₃).

~ 22.0 ppm: Attributed to the methyl carbons of the acetoxy groups (-O-C(=O)-CH₃).

~ 170.0 ppm: This downfield signal is characteristic of the carbonyl carbons in the acetoxy

groups (-O-C(=O)-CH₃).

Infrared (IR) Spectroscopy
The IR spectrum of dimethylacetoxysilane displays several characteristic absorption bands

that are indicative of its functional groups:

~2960 cm⁻¹: C-H stretching vibrations of the methyl groups.

~1725 cm⁻¹: A strong absorption band corresponding to the C=O (carbonyl) stretching of the

acetoxy groups. This is a key diagnostic peak.

~1250 cm⁻¹: Si-CH₃ symmetric deformation.

~1020 cm⁻¹: Si-O-C stretching vibration.

~800 cm⁻¹: Si-C stretching vibration.

Mass Spectrometry
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Electron ionization mass spectrometry (EI-MS) of dimethylacetoxysilane results in a

characteristic fragmentation pattern. The molecular ion peak (M⁺) at m/z = 176 may be

observed, but it is often weak. Prominent fragments typically arise from the loss of acetoxy and

methyl groups. Common fragments include:

m/z = 117: [M - OAc]⁺

m/z = 103: [M - OAc - CH₂]⁺

m/z = 73: [(CH₃)₃Si]⁺ (rearrangement)

m/z = 59: [CH₃SiO]⁺

m/z = 43: [CH₃CO]⁺ (base peak)

Synthesis of Dimethylacetoxysilane
Dimethylacetoxysilane is most commonly synthesized by the reaction of

dimethyldichlorosilane with an acetylating agent. Two primary methods are prevalent in

laboratory and industrial settings.

Reaction with Acetic Anhydride
This method involves the direct reaction of dimethyldichlorosilane with acetic anhydride. The

reaction produces dimethylacetoxysilane and acetyl chloride as a byproduct.

Reaction: (CH₃)₂SiCl₂ + (CH₃CO)₂O → (CH₃)₂Si(OOCCH₃)₂ + 2 CH₃COCl

Experimental Protocol:

To a stirred solution of dimethyldichlorosilane in a suitable inert solvent (e.g., hexane or

dichloromethane) under an inert atmosphere (e.g., nitrogen or argon), slowly add one

equivalent of acetic anhydride at room temperature.

The reaction is typically exothermic, and the temperature may need to be controlled with an

ice bath.
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After the addition is complete, the reaction mixture is stirred at room temperature for several

hours to ensure complete conversion.

The progress of the reaction can be monitored by GC or NMR.

Upon completion, the byproduct, acetyl chloride, and the solvent are removed by distillation.

The crude dimethylacetoxysilane is then purified by fractional distillation under reduced

pressure.

Reaction with Sodium Acetate
An alternative method involves the reaction of dimethyldichlorosilane with an alkali metal

acetate, such as sodium acetate. This method avoids the formation of the corrosive byproduct

acetyl chloride, instead producing a salt (sodium chloride) that can be easily removed by

filtration.

Reaction: (CH₃)₂SiCl₂ + 2 NaOOCCH₃ → (CH₃)₂Si(OOCCH₃)₂ + 2 NaCl

Experimental Protocol:

Suspend anhydrous sodium acetate in a suitable aprotic solvent (e.g., toluene or hexane) in

a reaction vessel equipped with a stirrer, condenser, and dropping funnel, under an inert

atmosphere.

Slowly add dimethyldichlorosilane to the stirred suspension.

The reaction mixture is then heated to reflux for several hours to drive the reaction to

completion.

After cooling to room temperature, the precipitated sodium chloride is removed by filtration.

The solvent is removed from the filtrate by distillation.

The resulting crude dimethylacetoxysilane is purified by fractional distillation under

reduced pressure.

Chemical Reactivity and Mechanisms
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The reactivity of dimethylacetoxysilane is dominated by the susceptibility of the Si-O bond to

nucleophilic attack, leading to the cleavage of the acetoxy groups.

Hydrolysis
The most significant reaction of dimethylacetoxysilane is its hydrolysis, which occurs readily

in the presence of water or even atmospheric moisture. This reaction leads to the formation of

dimethylsilanediol and acetic acid.[4]

Overall Reaction: (CH₃)₂Si(OOCCH₃)₂ + 2 H₂O → (CH₃)₂Si(OH)₂ + 2 CH₃COOH

The dimethylsilanediol intermediate is generally unstable and readily undergoes self-

condensation to form linear or cyclic polydimethylsiloxanes (silicones), releasing water in the

process.

Condensation: n (CH₃)₂Si(OH)₂ → [-(CH₃)₂Si-O-]n + n H₂O

Mechanism of Hydrolysis:

The hydrolysis of acetoxysilanes is significantly faster than that of alkoxysilanes and can be

catalyzed by both acids and bases.[5] The mechanism involves the nucleophilic attack of water

on the electrophilic silicon atom. The acetoxy group is a good leaving group, which contributes

to the high reactivity.

Caption: Simplified mechanism of dimethylacetoxysilane hydrolysis.

Reactivity with Alcohols
In a reaction analogous to hydrolysis, dimethylacetoxysilane can react with alcohols

(alcoholysis) to form alkoxysilanes and acetic acid. This transesterification-like reaction is

useful for the synthesis of various dialkoxydimethylsilanes.

Reaction: (CH₃)₂Si(OOCCH₃)₂ + 2 R-OH ⇌ (CH₃)₂Si(OR)₂ + 2 CH₃COOH

The reaction is typically carried out in the presence of an acid or base catalyst.

Applications
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The unique reactivity of dimethylacetoxysilane makes it a valuable compound in several

fields:

Silicone Chemistry: It is a key crosslinking agent in the formulation of room-temperature-

vulcanizing (RTV) silicone elastomers and sealants.[3] The hydrolysis of the acetoxy groups

upon exposure to atmospheric moisture initiates the curing process, leading to the formation

of a durable silicone network.

Surface Modification: Dimethylacetoxysilane can be used to modify the surface of

materials containing hydroxyl groups, such as glass, silica, and other inorganic fillers.[2] The

reaction forms a covalent bond between the silicon atom and the surface, imparting

hydrophobicity and improving compatibility with organic polymers.

Organic Synthesis: It serves as a precursor for the synthesis of other organosilicon

compounds. Its reactivity with nucleophiles allows for the introduction of the dimethylsilyl

moiety into various organic molecules.

Protecting Group Chemistry: While less common than other silylating agents, acetoxysilanes

can be used as protecting groups for alcohols, although their high reactivity can sometimes

be a limitation.[6]

Safety and Handling
Dimethylacetoxysilane is a corrosive and moisture-sensitive compound that requires careful

handling.

Hazards: It is corrosive to the skin and eyes and can cause severe burns.[7] Inhalation of its

vapors may cause respiratory irritation. The hydrolysis of the compound releases acetic acid,

which is also corrosive and has a strong odor.

Handling: Work should be conducted in a well-ventilated fume hood. Personal protective

equipment, including safety goggles, chemical-resistant gloves (e.g., nitrile or neoprene),

and a lab coat, should be worn at all times.[7]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from

moisture and incompatible materials such as strong oxidizing agents and bases.[8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b091689?utm_src=pdf-body
https://www.researchgate.net/publication/374250697_Dimethylsilandiol_From_Silicone_Elastomers_Analysis_Release_From_Biopharmaceutical_Process_Equipment_and_Clearance_Studies
https://www.benchchem.com/product/b091689?utm_src=pdf-body
https://www.researchgate.net/publication/326643281_Surface_modification_of_silica_nanoparticle_using_dichlorodimethylsilane_for_preparation_of_self-cleaning_coating_based_on_polyurethane_and_polydimethylsiloxane
https://www.masterorganicchemistry.com/2015/06/17/protecting-groups-for-alcohols/
https://www.benchchem.com/product/b091689?utm_src=pdf-body
https://www.researchgate.net/publication/231726677_Dimethyldichlorosilane_and_the_Direct_Synthesis_of_Methylchlorosilanes_The_Key_to_the_Silicones_Industry
https://www.researchgate.net/publication/231726677_Dimethyldichlorosilane_and_the_Direct_Synthesis_of_Methylchlorosilanes_The_Key_to_the_Silicones_Industry
https://en.wikipedia.org/wiki/Dimethyldichlorosilane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091689?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


First Aid: In case of contact with skin or eyes, flush immediately with copious amounts of

water for at least 15 minutes and seek immediate medical attention.[7] If inhaled, move to

fresh air. If ingested, do not induce vomiting and seek immediate medical attention.[7]

Conclusion
Dimethylacetoxysilane is a reactive and versatile organosilicon compound with a well-defined

chemical structure and a range of important applications, particularly in the field of silicone

chemistry and materials science. Its utility stems from the facile hydrolysis of its acetoxy

groups, which allows for its use as a crosslinking agent and a surface modifier. A thorough

understanding of its chemical properties, reactivity, and handling requirements, as detailed in

this guide, is essential for its safe and effective use in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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